Cas no 2228289-82-3 (3-(1-phenylcyclopentyl)methylpiperidin-3-ol)

• Product Name: 3-(1-phenylcyclopentyl)methylpiperidin-3-ol
• CAS No: 2228289-82-3
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 6165963
• PubChem ID: 165694084
• Update Time: 2025-05-20

3-(1-phenylcyclopentyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)methylpiperidin-3-ol
• 2228289-82-3
• 3-[(1-phenylcyclopentyl)methyl]piperidin-3-ol
• EN300-1865096

• Inchi： 1S/C17H25NO/c19-17(11-6-12-18-14-17)13-16(9-4-5-10-16)15-7-2-1-3-8-15/h1-3,7-8,18-19H,4-6,9-14H2
• InChI Key： MJUDKLKHCUZTCB-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 259.193614421g/mol
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(1-phenylcyclopentyl)methylpiperidin-3-ol

Introduction to 3-(1-phenylcyclopentyl)methylpiperidin-3-ol (CAS No. 2228289-82-3)

3-(1-phenylcyclopentyl)methylpiperidin-3-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound, identified by the CAS number 2228289-82-3, features a piperidine ring substituted with a 1-phenylcyclopentylmethyl side chain, making it a promising candidate for further investigation in drug discovery and development. This introduction delves into the chemical properties, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary medicinal chemistry research.

The molecular structure of 3-(1-phenylcyclopentyl)methylpiperidin-3-ol consists of a piperidine core, which is a six-membered heterocyclic amine, linked to a phenyl-substituted cyclopentylmethyl group. This arrangement introduces rigidity and lipophilicity to the molecule, which are critical factors in determining its pharmacokinetic behavior. The presence of the phenyl ring enhances the compound's ability to interact with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

From a synthetic perspective, the preparation of 3-(1-phenylcyclopentyl)methylpiperidin-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, Grignard additions, and cyclization techniques. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of medicinal chemistry, 3-(1-phenylcyclopentyl)methylpiperidin-3-ol has been explored for its potential pharmacological effects. The piperidine moiety is known to be a privileged scaffold in drug design due to its ability to modulate various biological pathways. Studies have suggested that compounds containing piperidine rings may exhibit properties such as receptor binding affinity and central nervous system activity. The phenylcyclopentyl side chain further contributes to the compound's pharmacological profile by influencing its solubility and metabolic stability.

Recent research has highlighted the therapeutic potential of 3-(1-phenylcyclopentyl)methylpiperidin-3-ol in addressing neurological disorders. Preclinical studies have indicated that this compound may possess neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of the phenyl ring to engage with specific neurotransmitter receptors could be key to its efficacy in modulating neuronal function. Additionally, the compound's structural features may contribute to its ability to cross the blood-brain barrier, which is essential for central nervous system therapies.

The synthesis and characterization of 3-(1-phenylcyclopentyl)methylpiperidin-3-ol have also led to insights into its chemical reactivity and stability. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure. These analytical methods provide detailed information about the compound's functional groups and stereochemistry, which are crucial for understanding its biological behavior.

Furthermore, computational studies have been employed to predict the pharmacokinetic properties of 3-(1-phenylcyclopentyl)methylpiperidin-3-ol. Molecular docking simulations and pharmacokinetic modeling have helped researchers assess how this compound might interact with biological targets and how it might be processed within the body. These computational approaches complement experimental data by providing rapid screening of potential drug candidates and by identifying key structural features that influence drug efficacy.

The development of novel pharmaceuticals often involves iterative optimization of lead compounds like 3-(1-phenylcyclopentyl)methylpiperidin-3-ol. By modifying specific parts of its molecular structure, researchers can enhance its potency, selectivity, and safety profile. For instance, variations in the substitution pattern on the phenyl ring or the length of the side chain can significantly impact the compound's biological activity. Such modifications are guided by both experimental data and computational predictions.

In conclusion, 3-(1-phenylcyclopentyl)methylpiperidin-3-ol (CAS No. 2228289-82-3) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents, particularly those targeting neurological disorders. The ongoing investigation into its synthesis, pharmacology, and computational modeling underscores its significance in modern drug discovery efforts.